Cas no 480439-26-7 (1-sec-Butyl-4-isocyanatobenzene)

• Product Name: 1-sec-Butyl-4-isocyanatobenzene
• CAS No: 480439-26-7
• MF: C₁₁H₁₃NO
• MW: 175.227022886276
• MDL: MFCD03701601
• CID: 1073917
• Update Time: 2025-04-20

1-sec-Butyl-4-isocyanatobenzene Chemical and Physical Properties

Names and Identifiers

• 1-sec-Butyl-4-isocyanatobenzene
• 1-sec-butyl-4-isocyanatobenzene(SALTDATA: FREE)
• 4-sec-Butylphenyl isocyanate
• 569135_ALDRICH
• AC1N57KW
• ACMC-20amax
• ALBB-003032
• CTK4J0611
• MolPort-003-937-062

• MDL： MFCD03701601
• Inchi： 1S/C11H13NO/c1-3-9(2)10-4-6-11(7-5-10)12-8-13/h4-7,9H,3H2,1-2H3
• InChI Key： SSMJMZXHYWSCET-UHFFFAOYSA-N
• SMILES： O=C=NC1C=CC(=CC=1)C(C)CC

Computed Properties

• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Density: 0.988 g/mL at 25 °C(lit.)
• Boiling Point: 199-200 °C(lit.)
• Flash Point: 175 °F
• Refractive Index: n20/D 1.5170(lit.)

1-sec-Butyl-4-isocyanatobenzene Security Information

• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：